Cas no 73664-11-6 ((5-hydroxy-4-oxopyran-2-yl)methyl-dimethyl-octadecylazanium;iodide)

• Product Name: (5-hydroxy-4-oxopyran-2-yl)methyl-dimethyl-octadecylazanium;iodide
• CAS No: 73664-11-6
• MF: C₂₆H₄₈INO₃
• MW: 549.568700790405
• CID: 978276
• PubChem ID: 52027
• Update Time: 2025-04-19

(5-hydroxy-4-oxopyran-2-yl)methyl-dimethyl-octadecylazanium;iodide Chemical and Physical Properties

Names and Identifiers

• (5-hydroxy-4-oxopyran-2-yl)methyl-dimethyl-octadecylazanium,iodide
• (5-hydroxy-4-oxopyran-2-yl)methyl-dimethyl-octadecylazanium
• 1&amp
• 18 EQ &amp
• AC1L1C5M
• AMMONIUM, DIMETHYLOCTADECYL(5-HYDROXY-4-OXO-2-PYRANYLMETHYL)-, IODIDE
• amp
• Dimethyloctadecyl(5-hydroxy-4-oxo-2-pyranylmethyl)ammonium iodide
• Dimethyloctadecylkojylammonium iodide
• iodide
• LS-17827
• NSC 221259
• NSC-221259
• WLN: T6O DVJ B1K1&amp
• 73664-11-6
• TJ5T7M3CYG
• 4H-Pyran-2-methanaminium, 5-hydroxy-N,N-dimethyl-N-octadecyl-4-oxo-, iodide
• WLN: T6O DVJ B1K1&1&18 EQ &I
• 4H-Pyran-2-methanaminium,N-dimethyl-N-octadecyl-4-oxo-, iodide
• 4H-Pyran-2-methanaminium, 5-hydroxy-N,N-dimethyl-N-octadecyl-4-oxo-, iodide (1:1)
• NSC221259
• (5-hydroxy-4-oxopyran-2-yl)methyl-dimethyl-octadecylazanium;iodide

• Inchi： 1S/C26H47NO3.HI/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-27(2,3)22-24-21-25(28)26(29)23-30-24;/h21,23H,4-20,22H2,1-3H3;1H
• InChI Key： FXTFXXHAXFOISH-UHFFFAOYSA-N
• SMILES： [I-].O1C=C(C(C=C1C[N+](C)(C)CCCCCCCCCCCCCCCCCC)=O)O

Computed Properties

• Exact Mass: 549.26800
• Monoisotopic Mass: 549.26789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 522
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 50.44000
• LogP: 4.18730